Cas no 941687-66-7 (tert-butyl N-(1-formylcyclopentyl)methylcarbamate)

• Product Name: tert-butyl N-(1-formylcyclopentyl)methylcarbamate
• CAS No: 941687-66-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5466000
• PubChem ID: 57480691
• Update Time: 2025-10-29

tert-butyl N-(1-formylcyclopentyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1-formylcyclopentyl)methyl]carbamate
• tert-Butyl[(1-formylcyclopentyl)methyl]carbamate
• tert-Butyl [(1-formylcyclopentyl)methyl]carbamate
• tert-butylN-[(1-formylcyclopentyl)methyl]carbamate
• Z1877919818
• Carbamic acid, N-[(1-formylcyclopentyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1-formylcyclopentyl)methyl]carbamate
• tert-butyl N-(1-formylcyclopentyl)methylcarbamate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-8-12(9-14)6-4-5-7-12/h9H,4-8H2,1-3H3,(H,13,15)
• InChI Key： WWLURTGEXDWBKA-UHFFFAOYSA-N
• SMILES： O=CC1(CNC(=O)OC(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4
• Molecular Weight: 227.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-formylcyclopentyl)methylcarbamate

Introduction to Tert-butyl N-(1-formylcyclopentyl)methylcarbamate (CAS No. 941687-66-7) in Modern Chemical Biology and Medicinal Chemistry

The compound Tert-butyl N-(1-formylcyclopentyl)methylcarbamate (CAS No. 941687-66-7) represents a fascinating intersection of structural complexity and functional versatility, making it a subject of significant interest in the fields of chemical biology and medicinal chemistry. This carbamate derivative, characterized by its tert-butyl protecting group and the unique 1-formylcyclopentyl moiety, has garnered attention for its potential applications in the synthesis of biologically active molecules and as a key intermediate in the development of novel therapeutic agents.

At the heart of its appeal lies the dual functionality provided by the formyl group and the carbamate linkage. The formyl group serves as a versatile handle for further chemical transformations, including condensation reactions with amines to form Schiff bases or participation in Michael additions, while the carbamate moiety offers stability under various conditions while also serving as a precursor for amine derivatives through hydrolysis. The presence of the tert-butyl group further enhances the compound's utility by providing steric hindrance, which can be exploited to modulate reactivity or improve binding affinity in drug-like molecules.

In recent years, there has been a growing emphasis on leveraging such multifunctional intermediates to streamline synthetic pathways and enhance the efficiency of drug discovery programs. The structural motif of Tert-butyl N-(1-formylcyclopentyl)methylcarbamate aligns well with this trend, as it allows for rapid diversification of molecular frameworks while maintaining robust synthetic accessibility. This has been particularly relevant in the context of fragment-based drug design, where small, high-quality building blocks are essential for constructing lead compounds with optimized pharmacokinetic properties.

One notable application of this compound has emerged from its utility in generating libraries of heterocyclic scaffolds. The cyclopentyl ring, being part of a seven-membered system, is known to exhibit favorable pharmacokinetic profiles when incorporated into drug candidates. By serving as a precursor for various nitrogen-containing heterocycles through formylation and subsequent cyclization reactions, Tert-butyl N-(1-formylcyclopentyl)methylcarbamate enables medicinal chemists to explore novel chemical space with reduced risk of metabolic degradation. This approach has been successfully employed in several academic and industrial settings to identify compounds with enhanced target engagement and reduced off-target effects.

The versatility of this intermediate is further underscored by its role in catalytic processes that leverage transition-metal complexes to facilitate complex bond formations. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce aryl or vinyl groups at the cyclopentyl position, expanding the structural diversity of derivatives derived from this core scaffold. Such transformations are critical for generating compounds with tailored electronic properties, which can be fine-tuned to achieve desired receptor interactions.

Another area where Tert-butyl N-(1-formylcyclopentyl)methylcarbamate has shown promise is in the development of probes for biochemical assays. The formyl group can be readily converted into an aldehyde derivative, which is then used to trap nucleophiles such as amines or thiols present in biological systems. This strategy has been employed to investigate enzyme mechanisms or identify small-molecule modulators of protein function. The stability imparted by the carbamate linkage ensures that reactive intermediates are maintained until they engage their intended biological targets, providing valuable insights into molecular interactions at both cellular and subcellular levels.

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling high-throughput virtual screening (HTVS) campaigns. By integrating quantum mechanical calculations with machine learning algorithms, researchers can predict binding affinities and selectivity profiles for large libraries derived from Tert-butyl N-(1-formylcyclopentyl)methylcarbamate, thereby accelerating the discovery process. This computational pipeline not only reduces experimental costs but also allows for rapid optimization of lead structures based on empirical data generated from biological assays.

The adaptability of this intermediate also extends to its role as a chiral building block. By employing asymmetric synthesis techniques such as enantioselective formylation or carbamate activation using chiral auxiliaries or catalysts, enantiomerically enriched derivatives can be obtained. Chirality is a critical parameter in medicinal chemistry, as many biologically active compounds exhibit stereoselective interactions with their targets; thus, accessing enantiomerically pure forms can significantly impact potency and selectivity.

In conclusion,Tert-butyl N-(1-formylcyclopentyl)methylcarbamate (CAS No. 941687-66-7) stands out as a valuable tool in modern chemical biology and medicinal chemistry due to its structural features and functional versatility. Its ability to serve as a precursor for diverse heterocycles, participate in catalytic transformations, function as biochemical probes, and accommodate chiral modifications underscores its broad applicability across multiple stages of drug discovery and development. As research continues to uncover new synthetic methodologies and biological targets,this compound will undoubtedly remain at the forefront of innovation in pharmaceutical sciences.